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Compound of Interest

Compound Name: Triethylsulfonium iodide

Cat. No.: B159113 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential safety protocols, operational

plans, and disposal guidance for handling Triethylsulfonium iodide (CAS No. 1829-92-1).

Adherence to these procedures is critical for minimizing risks and ensuring a safe laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Triethylsulfonium iodide is a chemical that requires careful handling due to its potential health

hazards. The primary routes of exposure are inhalation, skin contact, and eye contact. Based

on available safety data, the compound is classified with the following hazards:

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]

To mitigate these risks, the following personal protective equipment is mandatory when

handling Triethylsulfonium iodide:
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PPE Category Recommended Equipment
Specifications & Best
Practices

Eye and Face Protection
Safety glasses with side-

shields or goggles

Must be compliant with OSHA

29 CFR 1910.133 or European

Standard EN166. A face shield

may be appropriate for splash

hazards.

Skin Protection Chemical-resistant gloves

Nitrile or other appropriate

resistant gloves should be

worn. Inspect gloves for

integrity before each use.

Laboratory coat

A standard lab coat should be

worn to protect from incidental

contact.

Respiratory Protection
NIOSH/MSHA approved

respirator

Required when engineering

controls are insufficient to

maintain exposure below

acceptable levels or when

handling large quantities. Use

a particulate filter respirator if

dust is generated.

Quantitative Data Summary
Comprehensive toxicological data for Triethylsulfonium iodide is limited. The following table

summarizes the available physical and chemical properties.
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Property Value Source

Molecular Formula C6H15IS Thermo Fisher Scientific

Molecular Weight 246.15 g/mol Santa Cruz Biotechnology

Appearance
White to yellow or orange

crystals or powder
Thermo Fisher Scientific

Solubility Soluble in water Thermo Fisher Scientific

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available Santa Cruz Biotechnology

LD50/LC50 Not available Multiple Safety Data Sheets

Occupational Exposure Limits

(PEL, TLV)
Not established Multiple Safety Data Sheets

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Triethylsulfonium iodide is crucial for safety. The following

workflow outlines the key steps from acquisition to disposal.
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Preparation

Handling & Use

Cleanup & Storage

Disposal

Review Safety Data Sheet (SDS)

Verify Functioning Safety Equipment
(Fume Hood, Eyewash Station, Safety Shower)

Don Appropriate Personal Protective Equipment (PPE)

Transport Chemical in Secondary Containment

Proceed to Handling

Handle in a Well-Ventilated Area
(e.g., Chemical Fume Hood)

Avoid Dust Generation

Weigh and Dispense Carefully

Clean Work Area and Equipment

After Use

Store in a Tightly Closed Container

Store in a Cool, Dry, Well-Ventilated Place

Keep Away from Oxidizing Agents

Collect Waste in a Labeled, Sealed Container

For Waste

Dispose of as Hazardous Waste

Follow Institutional and Local Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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